2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone
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Description
2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone, also known as BDPET, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDPET is a member of the azetidine class of compounds and is known for its ability to modulate the activity of certain enzymes in the body.
Scientific Research Applications
Overview of Recent Advances in Hydroxycoumarin Chemistry
Hydroxycoumarins are important due to their numerous chemical, photochemical, and biological properties, used in pharmaceuticals, perfumery, and agrochemical industries. The synthesis, reactivity, and applications in various biology fields have been summarized, emphasizing their utility in genetics, pharmacology, and microbiology without focusing on drug use or side effects (Yoda, 2020).
Fascinating Variability in Pyridine and Benzthiazole Derivatives
This review sheds light on the chemistry and properties of compounds containing pyridine and benzthiazole derivatives, highlighting their preparation, properties, and biological and electrochemical activity. It suggests potential investigation areas for analogues, focusing on chemical rather than pharmacological aspects (Boča, Jameson, & Linert, 2011).
Chromones as Radical Scavengers
Chromones, present in the human diet, show antiinflammatory, antidiabetic, antitumor, and anticancer activities, associated with their antioxidant properties. The review discusses over 400 naturally and synthetically derived chromone derivatives, focusing on their radical scavenging activity, a key factor in preventing cell impairment and various diseases (Yadav, Parshad, Manchanda, & Sharma, 2014).
Pharmacological and Nutritional Effects of Natural Coumarins
Coumarins, with antitumor, anti-inflammation, antiviral, and antibacterial effects, can be structurally modified to prevent systemic side effects. This paper reviews the structure-activity relationship of coumarin-based drugs developed over the past 20 years, focusing on the design of active agents without discussing specific drug usage or side effects (Zhu & Jiang, 2018).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-1-(3-pyridin-3-yloxyazetidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4/c20-17(7-12-3-4-15-16(6-12)22-11-21-15)19-9-14(10-19)23-13-2-1-5-18-8-13/h1-6,8,14H,7,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLRJCQDEVQUGID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC3=C(C=C2)OCO3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone |
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